molecular formula C13H18N2O B6246741 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide CAS No. 93428-63-8

3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide

Cat. No. B6246741
CAS RN: 93428-63-8
M. Wt: 218.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Phenyl-3-(propan-2-yl)azetidine-1-carboxamide (PPAZ) is a compound of interest due to its potential applications in scientific research. It is a bicyclic compound, containing two rings of carbon atoms, and is a member of the azetidine class of compounds. PPAZ is synthesized through a reaction between propan-2-yl isocyanate and 3-phenyl-2-azetidinone and has been studied for its potential uses in the field of scientific research.

Mechanism of Action

The mechanism of action of 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide is not yet fully understood. However, it is believed that its inhibitory effect on the growth of cancer cells is due to its ability to interact with cell membrane receptors. It is also believed that 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide may act as an antioxidant, as it has been found to have a protective effect against oxidative damage. Additionally, it is believed that 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide may act as an inhibitor of certain enzymes, such as proteases and phosphatases, which may play a role in its potential applications in the treatment of neurological diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide are not yet fully understood. However, it has been found to have an inhibitory effect on the growth of some cancer cells, as well as a protective effect against oxidative damage. Additionally, it has been found to have a protective effect against neuronal cell death, suggesting that it may be useful in the treatment of neurological diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide in lab experiments include its low cost and ease of synthesis. Additionally, it is a relatively stable compound, making it suitable for long-term storage. The main limitation of using 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide in lab experiments is its lack of solubility in water, making it difficult to work with in aqueous solutions.

Future Directions

The potential future directions for research on 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide include further investigation into its mechanism of action, its potential applications in drug delivery, and its potential use in the treatment of cancer and neurological diseases. Additionally, further research could focus on its potential use as an antioxidant, as well as its potential use in the development of novel therapeutic agents. Finally, further research could focus on its potential use in the development of new drug delivery systems, as well as its potential use in the development of new materials for medical and industrial applications.

Synthesis Methods

3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide is synthesized through a reaction between propan-2-yl isocyanate and 3-phenyl-2-azetidinone. The reaction is carried out in a solvent, such as dichloromethane, at a temperature of 0°C. The reaction is catalyzed by a base, such as potassium carbonate, and proceeds in a stereoselective manner, resulting in the formation of the desired product. The reaction is typically complete within 24 hours.

Scientific Research Applications

3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide has been studied for its potential uses in the field of scientific research. It has been found to have potential applications as a drug delivery system, as it can be used to transport drugs across cell membranes. It has also been studied for its potential use in the treatment of cancer, as it has been found to have an inhibitory effect on the growth of some cancer cells. Additionally, 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide has been studied for its potential use in the treatment of neurological diseases, such as Alzheimer’s disease and Parkinson’s disease.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Benzaldehyde", "2-bromoacetone", "2-propanol", "Sodium borohydride", "Sodium hydroxide", "Acetic acid", "Ammonium chloride", "Acetic anhydride", "Ethyl chloroformate", "L-proline" ], "Reaction": [ "Step 1: Benzaldehyde is reacted with 2-bromoacetone in the presence of sodium borohydride to form 1-phenyl-1-(propan-2-yl)propan-2-ol.", "Step 2: The resulting alcohol is then treated with sodium hydroxide to form the corresponding alkene.", "Step 3: The alkene is then reacted with acetic acid and ammonium chloride to form the corresponding amide.", "Step 4: The amide is then treated with acetic anhydride to form the corresponding N-acetyl derivative.", "Step 5: The N-acetyl derivative is then reacted with ethyl chloroformate and L-proline to form the final product, 3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide." ] }

CAS RN

93428-63-8

Product Name

3-phenyl-3-(propan-2-yl)azetidine-1-carboxamide

Molecular Formula

C13H18N2O

Molecular Weight

218.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.